![molecular formula C12H15N3O4 B184038 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid CAS No. 137726-00-2](/img/structure/B184038.png)
4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid” is a chemical compound that is used as an intermediate in pharmaceutical synthesis . It is related to Imatinib, a therapeutic agent used to treat leukemia .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid”, has been a topic of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing an amino group .Mechanism of Action
Target of Action
Related compounds such as piperazine derivatives have been found to exhibit anti-inflammatory effects . They have been shown to interact with pro-inflammatory mediators such as TNF-α and IL-1β . These cytokines play a crucial role in the inflammatory response, leading to the production and release of other pro-inflammatory mediators and the appearance of cardinal signs of inflammation .
Mode of Action
Related piperazine compounds have been shown to decrease the levels of pro-inflammatory cytokines tnf-α and il-1β . This suggests that these compounds may interact with their targets to inhibit the production or release of these cytokines, thereby reducing inflammation .
Biochemical Pathways
Related compounds have been shown to impact the inflammatory process, which involves a cascade of biochemical reactions leading to the production and release of pro-inflammatory mediators .
Pharmacokinetics
The pharmacokinetics of related piperazine compounds suggest that they may be orally active, as they have been administered orally in animal studies .
Result of Action
Related piperazine compounds have been shown to reduce inflammation in animal models . This suggests that 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid may also have anti-inflammatory effects.
properties
IUPAC Name |
4-(4-methylpiperazin-1-yl)-3-nitrobenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)10-3-2-9(12(16)17)8-11(10)15(18)19/h2-3,8H,4-7H2,1H3,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OELXEJIGVMEIJK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00377562 |
Source
|
Record name | 4-(4-methylpiperazin-1-yl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137726-00-2 |
Source
|
Record name | 4-(4-methylpiperazin-1-yl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00377562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.